Cas no 2229448-45-5 (1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229448-45-5
• MF: C₁₀H₉F₃N₂O₃
• MW: 262.185272932053
• CID: 5804644
• PubChem ID: 165692993
• Update Time: 2025-06-25

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carboxylic acid
• 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-3-oxocyclobutane-1-carboxylic acid
• 2229448-45-5
• EN300-1970044

• Inchi： 1S/C10H9F3N2O3/c1-15-4-6(7(14-15)10(11,12)13)9(8(17)18)2-5(16)3-9/h4H,2-3H2,1H3,(H,17,18)
• InChI Key： TWYOITDQRFJYIK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1(C(=O)O)CC(C1)=O)(F)F

Computed Properties

• Exact Mass: 262.05652664g/mol
• Monoisotopic Mass: 262.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229448-45-5)

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carboxylic acid, identified by its CAS number 2229448-45-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by a cyclobutane ring fused with a pyrazole moiety, further functionalized with a trifluoromethyl group and an ester-like functionality. The unique arrangement of these substituents imparts distinct chemical properties that make it a promising candidate for various biological and therapeutic applications.

The molecular structure of 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted at the 3-position with a trifluoromethyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The pyrazole ring, attached at the 4-position of the cyclobutane, introduces additional hydrogen bonding potential and electronic richness, which can be exploited for interactions with biological targets. The presence of a carboxylic acid derivative at the 1-position further extends the compound's versatility in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both cyclobutane and pyrazole scaffolds. These structural motifs have been shown to exhibit favorable pharmacokinetic profiles and target specificity, making them attractive for drug development. The trifluoromethyl group, in particular, is a well-documented pharmacophore that enhances lipophilicity and binding interactions with biological receptors. This combination of features in 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carboxylic acid positions it as a valuable scaffold for designing novel therapeutic agents.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The pyrazol core, for instance, is a privileged scaffold found in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. By incorporating this motif into the cyclobutane framework of 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carboxylic acid, researchers aim to leverage its structural flexibility to modulate biological activity. The carboxylic acid functionality further allows for derivatization into esters or amides, expanding the compound's potential applications in drug design.

One of the most compelling aspects of 1-methyl-trifluoromethyl-pyrazol-cyclobutanecarboxylic acid (as it can be succinctly referred to) is its synthetic accessibility. Advances in organic synthesis have made it possible to construct complex heterocyclic systems with high precision, enabling chemists to explore diverse structural variations. This has led to the development of libraries of related compounds that can be screened for biological activity. High-throughput screening (HTS) techniques, combined with computational modeling, have accelerated the discovery process by allowing rapid evaluation of thousands of compounds.

The trifluoromethyl group plays a critical role in determining the pharmacological properties of 1H-pyrazolyl-cyclobutanecarboxylic acid derivatives. This substituent not only influences lipophilicity but also modulates metabolic stability by resisting oxidation or hydrolysis. Such stability is crucial for ensuring that drug candidates remain active within the physiological environment until they reach their target site. Additionally, the electron-withdrawing nature of fluorine atoms can enhance binding interactions by increasing charge density at key functional sites on biological targets.

Recent studies have demonstrated the potential of cyclobutanecarboxylic acid derivatives as kinase inhibitors. The rigid three-membered ring structure provides optimal positioning for interactions with protein binding pockets, while the carboxylic acid moiety allows for hydrogen bonding or salt formation interactions. When combined with the pyrazole ring, which can engage in π-stacking or hydrogen bonding interactions, these compounds exhibit dual binding modes that enhance target specificity. Such features are particularly valuable in oncology research, where precise modulation of kinase activity is essential for effective cancer therapy.

The integration of computational chemistry into drug discovery has further propelled the study of compounds like methyl-trifluoromethyl-pyrazol-cyclobutanecarboxylic acid. Molecular docking simulations and quantum mechanical calculations allow researchers to predict binding affinities and optimize molecular structures before experimental synthesis. This approach not only saves time and resources but also enables rational design of analogs with improved properties. For instance, computational studies have identified structural modifications that could enhance solubility or reduce off-target effects while maintaining high potency against disease-causing targets.

In conclusion,CAS No 2229448 - 45 - 5, corresponding to (trifluoromethyl)pyrazol-cyclobutanecarboxylic acid, represents a structurally intriguing compound with significant therapeutic potential. Its unique combination of cyclobutane and pyrazole moieties, coupled with functional groups such as carboxylic acids and trifluoromethylation, makes it an attractive scaffold for medicinal chemists seeking novel drug candidates. Ongoing research continues to uncover new applications for this class of compounds, particularly in areas such as oncology, where precise targeting and metabolic stability are paramount considerations.